Cas no 5779-91-9 (Benzaldehyde, 2,3-bis(phenylmethoxy)-)

Benzaldehyde, 2,3-bis(phenylmethoxy)- structure
5779-91-9 structure
Product Name:Benzaldehyde, 2,3-bis(phenylmethoxy)-
CAS No:5779-91-9
MF:C21H18O3
MW:318.365826129913
CID:344139
PubChem ID:10870855
Update Time:2025-04-19

Benzaldehyde, 2,3-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,3-bis(phenylmethoxy)-
    • 2,3-bis(phenylmethoxy)benzaldehyde
    • 2,3-dibenzyloxybenzaldehyde
    • 2,3-bis-benzyloxy-benzaldehyde
    • dibenzyloxybenzaldehyde
    • 5779-91-9
    • RBNBFXRIYVDZBU-UHFFFAOYSA-N
    • DTXSID40446605
    • SCHEMBL1050281
    • 2,3-Bis(benzyloxy)benzaldehyde
    • Inchi: 1S/C21H18O3/c22-14-19-12-7-13-20(23-15-17-8-3-1-4-9-17)21(19)24-16-18-10-5-2-6-11-18/h1-14H,15-16H2
    • InChI Key: RBNBFXRIYVDZBU-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=C(C=O)C=CC=C1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 318.12564
  • Monoisotopic Mass: 318.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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